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Compound of Interest

Compound Name: Tridecyl methane sulfonate

Cat. No.: B15601511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of tridecyl

methanesulfonate, a long-chain alkyl methanesulfonate. The document details the core

synthesis pathway, experimental protocols, and the necessary quantitative data for successful

preparation and characterization of the target compound.

Introduction
Tridecyl methanesulfonate, also known as tridecyl mesylate, is an organic compound with the

chemical formula C₁₄H₃₀O₃S.[1] It belongs to the family of methanesulfonate esters, which are

frequently utilized as intermediates in organic synthesis. The methanesulfonyl group is an

excellent leaving group, making tridecyl methanesulfonate a valuable precursor for various

nucleophilic substitution reactions in the development of novel chemical entities.

Core Synthesis Pathway: Mesylation of 1-Tridecanol
The primary and most direct pathway for the synthesis of tridecyl methanesulfonate is the

mesylation of 1-tridecanol. This reaction involves the treatment of the primary alcohol, 1-

tridecanol, with methanesulfonyl chloride in the presence of a non-nucleophilic base, such as

triethylamine. The base serves to neutralize the hydrochloric acid byproduct generated during

the reaction.

The overall reaction can be depicted as follows:
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Synthesis

Workup & Purification

Characterization

1. Reaction Setup
(1-Tridecanol, DCM)

2. Cooling to 0 °C

3. Addition of Triethylamine

4. Addition of Methanesulfonyl Chloride

5. Reaction Monitoring (TLC)

6. Quenching and Extraction

7. Washing Steps
(HCl, NaHCO₃, Brine)

8. Drying and Solvent Removal

9. Column Chromatography
(Purification)

10. NMR Spectroscopy
(¹H and ¹³C)

11. Purity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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